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Compound of Interest

Compound Name: Dazdotuftide

Cat. No.: B12396921 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Dazdotuftide's mechanism of action with supporting experimental

data and methodologies. Dazdotuftide (formerly known as TRS01) is a first-in-class

immunomodulatory agent developed by Tarsier Pharma for the treatment of ocular

inflammatory diseases.

Dazdotuftide is a novel synthetic compound with a dual-target mechanism aimed at resolving

inflammation with a potentially better safety profile than current standards of care, such as

corticosteroids.[1] Its primary indications under investigation include non-infectious uveitis,

uveitic glaucoma, diabetic macular edema (DME), and age-related macular degeneration

(AMD).[2]

Core Mechanism of Action: A Dual Approach to
Inflammation Control
Dazdotuftide's immunomodulatory effect is centered on two key mechanisms:

Inhibition of the NF-κB Signaling Pathway via Toll-Like Receptor 4 (TLR4): Dazdotuftide
inhibits the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor in the

inflammatory response, by targeting the Toll-Like Receptor 4 (TLR4) pathway.[1] By inhibiting

this pathway, Dazdotuftide can reduce the expression of pro-inflammatory cytokines.
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Polarization of Macrophages: The compound promotes a shift in macrophage polarization

from a pro-inflammatory M1 state to an anti-inflammatory M2 state.[1][3] This shift aids in the

resolution of inflammation and tissue repair. The M2 macrophages are known to secrete anti-

inflammatory cytokines like IL-10.

Additional reported targets for Dazdotuftide include Neuropilin-1 (NRP1) and Angiotensin-

Converting Enzyme 2 (ACE2).

Signaling Pathway of Dazdotuftide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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